Cas no 2229225-28-7 (2-(5-methoxypyridin-2-yl)cyclopropylmethanamine)

• Product Name: 2-(5-methoxypyridin-2-yl)cyclopropylmethanamine
• CAS No: 2229225-28-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5943568
• PubChem ID: 165690227
• Update Time: 2025-05-22

2-(5-methoxypyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-2-yl)cyclopropylmethanamine
• 2229225-28-7
• EN300-1813820
• [2-(5-methoxypyridin-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H14N2O/c1-13-8-2-3-10(12-6-8)9-4-7(9)5-11/h2-3,6-7,9H,4-5,11H2,1H3
• InChI Key： NCOINLOUFBWYPK-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)C1CC1CN

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-methoxypyridin-2-yl)cyclopropylmethanamine

2-(5-Methoxypyridin-2-yl)cyclopropylmethanamine: A Comprehensive Overview

The compound with CAS No. 2229225-28-7, commonly referred to as 2-(5-methoxypyridin-2-yl)cyclopropylmethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropyl group with a pyridine ring substituted at the 5-position with a methoxy group. The presence of an amine functional group further enhances its reactivity and potential applications in drug design.

Recent studies have highlighted the importance of cyclopropane-based compounds in medicinal chemistry due to their ability to form stable three-membered rings, which can confer unique pharmacokinetic properties. The cyclopropyl moiety in this compound is particularly interesting as it can act as a rigid structural element, potentially influencing the molecule's bioavailability and target binding affinity. Additionally, the pyridine ring contributes aromaticity and electronic properties that can be exploited in various synthetic transformations.

The synthesis of 2-(5-methoxypyridin-2-yl)cyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have employed various methods, including nucleophilic aromatic substitution and coupling reactions, to assemble the molecule. A recent advancement in this area involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the efficiency and selectivity of the synthesis process.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has made it a valuable tool in drug discovery programs. A study published in 2023 demonstrated that cyclopropyl-containing amine derivatives exhibit potent inhibitory activity against certain oncogenic kinases, suggesting their potential utility in cancer treatment.

The cyclopropylmethanamine moiety also plays a critical role in enhancing the molecule's pharmacokinetic profile. Studies have shown that this group can improve solubility and permeability, which are essential for effective drug delivery. Furthermore, the presence of the methoxy group on the pyridine ring introduces additional electronic effects that can fine-tune the molecule's interactions with biological systems.

In conclusion, CAS No. 2229225-28-7 (2-(5-methoxypyridin-2-yl)cyclopropylmethanamine) represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With ongoing research focusing on its synthesis optimization and biological evaluation, this compound holds great potential for advancing medical science and improving patient outcomes.